Cas no 2680894-19-1 (benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate
• CAS No: 2680894-19-1
• MF: C₁₅H₁₃ClN₂O₃
• MW: 304.72832274437
• CID: 5636865
• PubChem ID: 165932004
• Update Time: 2025-10-28

benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680894-19-1
• benzyl N-[2-(3-chloropyridin-2-yl)-2-oxoethyl]carbamate
• EN300-28291178
• benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate

• Inchi： 1S/C15H13ClN2O3/c16-12-7-4-8-17-14(12)13(19)9-18-15(20)21-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,20)
• InChI Key： KMHXXJMMEFVGHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.0614700g/mol
• Monoisotopic Mass: 304.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.3Ų

Additional information on benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate

Professional Introduction to Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2680894-19-1)

Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate, a compound with the chemical identifier CAS No. 2680894-19-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural motif of this molecule, featuring a benzyl group attached to a carbamate moiety and a 3-chloropyridine ring, underscores its potential as a pharmacophore in the design of novel therapeutic agents.

The benzyl group in Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation in drug formulation. The presence of the carbamate functional group suggests possible interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. Moreover, the 3-chloropyridine ring introduces a region of electronic and steric tunability, allowing for structural modifications that could enhance binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyridine derivatives have garnered considerable attention due to their broad spectrum of biological activities. The 3-chloropyridine moiety in Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate is particularly noteworthy, as it has been shown to enhance the potency and selectivity of various pharmacological agents. Studies have demonstrated that substituents on the pyridine ring can significantly influence the pharmacokinetic properties of compounds, making them valuable tools for optimizing drug design.

In addition to its structural features, Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate exhibits promising pharmacological properties. Preliminary studies have suggested that this compound may possess inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its ability to interact with specific targets could make it a potential lead compound for developing treatments against neurological disorders, inflammatory conditions, and infectious diseases. The carbamate moiety is particularly interesting, as it has been implicated in the development of drugs with anti-inflammatory and analgesic effects.

The synthesis of Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the pyridine ring system efficiently. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis, ensuring the integrity of the final product.

The pharmacokinetic profile of Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate is another critical aspect that warrants detailed investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a pivotal role in determining the therapeutic efficacy and safety of a drug candidate. In vitro studies have begun to elucidate these properties, providing insights into how this compound might behave within biological systems. Understanding its metabolic pathways and potential interactions with cytochrome P450 enzymes is essential for predicting its clinical behavior and optimizing dosing regimens.

Computational modeling has emerged as a powerful tool in modern drug discovery, offering predictive insights into molecular interactions and pharmacological properties. Molecular docking studies have been performed on Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate to identify potential binding sites on target proteins. These simulations have provided valuable information about the compound's binding affinity and mode of interaction, guiding further structural optimization efforts. Additionally, quantum mechanical calculations have been used to assess electronic properties and reactivity patterns, contributing to a deeper understanding of its chemical behavior.

The potential therapeutic applications of Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate are vast and multifaceted. Its structural features suggest utility in treating conditions where enzyme inhibition or receptor modulation is desired. For example, it may be explored as a treatment for neurodegenerative diseases by targeting specific enzymes involved in neuronal dysfunction. Furthermore, its anti-inflammatory potential makes it a candidate for addressing chronic inflammatory disorders such as rheumatoid arthritis or inflammatory bowel disease.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of novel compounds like Benzyl N-2-(3-chloropyridin-2-yl)-2-oxoethylcarbamate from bench to bedside. Preclinical studies are necessary to evaluate its safety profile and efficacy before human trials can be initiated. Regulatory agencies will scrutinize data from these studies to ensure that any subsequent clinical development adheres to stringent standards for safety and effectiveness.

The future prospects for Benzyl N-2-(3-chloropyridin-2-yll)-benzyl carbamate are promising given its unique structural features and preliminary pharmacological activity. Continued research will focus on optimizing its chemical structure to enhance potency while minimizing side effects. Innovations in synthetic chemistry may enable more efficient production methods, reducing costs associated with large-scale manufacturing.

In conclusion, Benzyl N-benzoyl carbamate stands out as a significant compound with potential therapeutic applications across multiple disease areas including neurological disorders and inflammatory conditions. Its structural complexity offers opportunities for further innovation through rational drug design principles combined with advanced computational techniques.